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Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147

C.l. 30145 | CAS Number: 16071-86-6

Direct Brown 95 is a trisazo dye known for its application in coloring textiles, leather, and paper.
As a benzidine-based dye, its toxicological profile is of significant interest to researchers and
drug development professionals due to its metabolic conversion to the known carcinogen,
benzidine. This technical guide provides a comprehensive overview of its chemical properties,
synthesis, and key experimental data.

Chemical and Physical Properties

Direct Brown 95 is a complex molecule with the following key characteristics. It is important to
note that technical grade versions of this dye are often mixtures containing the primary
compound along with isomers and by-products.
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Property Value Reference
Molecular Formula C31H18CuNsNaz209S [1]
Molecular Weight 760.1 g/mol [1]
Appearance Dark brown or black solid

Soluble in water (5-10 mg/mL

Solubility
at 20°C)
Alternate Formula (non-copper
C31H20NeNaz209S [2]
complexed)
Alternate Molecular Weight 698.57 g/mol [2]

Synthesis of Direct Brown 95

The synthesis of Direct Brown 95 is a multi-step process involving diazotization and azo

coupling reactions. The general workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Direct Brown 95: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144147#molecular-weight-and-formula-of-direct-
brown-95]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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